Cas no 24099-25-0 (Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy-)

Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy- structure

24099-25-0 structure

Product Name:Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy-

CAS No:24099-25-0

MF:C₁₈H₁₉NO₅

MW:329.347165346146

CID:289003

PubChem ID:161441

Update Time:2025-04-19

Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy-
- 7-[(3,3-dimethyloxiran-2-yl)methoxy]-4,8-dimethoxyfuro[2,3-b]quinoline
- DTXSID80946932
- CCRIS 3584
- Anhydroevoxine
- 7-[(3,3-Dimethyloxiran-2-yl)methoxy]-4,8-dimethoxyfuro[2,3-b]quinolinato
- 24099-25-0
- CHEMBL2269609
- 7-(2,3-Epoxy-3-methylbutyl)oxy-8-methoxy-dictamnine
- Inchi： 1S/C18H19NO5/c1-18(2)13(24-18)9-23-12-6-5-10-14(16(12)21-4)19-17-11(7-8-22-17)15(10)20-3/h5-8,13H,9H2,1-4H3
- InChI Key： ZFZSGUNUXDDUOD-UHFFFAOYSA-N
- SMILES： O1C(COC2=CC=C3C(=C4C=COC4=NC3=C2OC)OC)C1(C)C

Computed Properties

Exact Mass: 329.12637
Monoisotopic Mass: 329.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 66.2Å²

Experimental Properties

PSA: 66.25

Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy- Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

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